Cas no 1007597-56-9 ((E)-5,5'-(diazene-1,2-diyl)diisophthalic acid)

(E)-5,5'-(diazene-1,2-diyl)diisophthalic acid structure
1007597-56-9 structure
Product Name:(E)-5,5'-(diazene-1,2-diyl)diisophthalic acid
CAS No:1007597-56-9
MF:C16H10N2O8
MW:358.259204387665
CID:1126225
PubChem ID:15526883
Update Time:2025-04-20

(E)-5,5'-(diazene-1,2-diyl)diisophthalic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-5,5'-(diazene-1,2-diyl)diisophthalic acid
    • (E)-5,5'-(diazene-1,2-diyl)diisophthalicacid
    • 5-[2-(3,5-dicarboxyphenyl)diazen-1-yl]benzene-1,3-dicarboxylic acid
    • 3,3',5,5'-Azobenzene tetracarboxylic acid, TazbH4
    • 3,3',5,5'-Azobenzene tetracarboxylic acid
    • Bis(3,5-dicarboxyphenyl)azo
    • CS-0107505
    • 1,3-Benzenedicarboxylic acid, 5,5'-(1E)-1,2-diazenediylbis-
    • 5,5a(2)-(1E)-1,2-Diazenediylbis[1,3-benzenedicarboxylic acid]
    • 5-[(3,5-Dicarboxyphenyl)diazenyl]benzene-1,3-dicarboxylic acid
    • 1007597-56-9
    • 5,5'-(diazene-1,2-diyl)diisophthalic acid
    • 365549-33-3
    • YSZC029
    • AT25834
    • azObenzene tetracarboxylic acid
    • MFCD30738344
    • DTXSID201191597
    • SCHEMBL842276
    • BS-45922
    • 1,3-Benzenedicarboxylic acid, 5,5'-(1,2-diazenediyl)bis- ;(e)-5,5'-(diazene-1,2-diyl)diisophthalic acid
    • 5,5'-Azobisisophthalic acid
    • Inchi: 1S/C16H10N2O8/c19-13(20)7-1-8(14(21)22)4-11(3-7)17-18-12-5-9(15(23)24)2-10(6-12)16(25)26/h1-6H,(H,19,20)(H,21,22)(H,23,24)(H,25,26)/b18-17+
    • InChI Key: MXBBZODCMBYDCL-ISLYRVAYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=C(C=1)/N=N/C1C=C(C(=O)O)C=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 358.0437
  • Monoisotopic Mass: 358.04371528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 174Ų

Experimental Properties

  • PSA: 173.92

(E)-5,5'-(diazene-1,2-diyl)diisophthalic acid Pricemore >>

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